Leuco Gentian Violet-d6

• IUPAC Name: 4-[[4-[bis(trideuteriomethyl)amino]phenyl]-[4-(dimethylamino)phenyl]methyl]-N,N-dimethylaniline
• InChI: InChI=1S/C25H31N3/c1-26(2)22-13-7-19(8-14-22)25(20-9-15-23(16-10-20)27(3)4)21-11-17-24(18-12-21)28(5)6/h7-18,25H,1-6H3/i1D3,2D3
• InChI Key: OAZWDJGLIYNYMU-WFGJKAKNSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(C2=CC=C(C=C2)N(C)C)C3=CC=C(C=C3)N(C)C
• Isomeric SMILES: [2H]C([2H])([2H])N(C1=CC=C(C=C1)C(C2=CC=C(C=C2)N(C)C)C3=CC=C(C=C3)N(C)C)C([2H])([2H])[2H]
• Molecular Formula: C25H31N3
• DSSTOX Substance ID: DTXSID30705475
• Molecular Weight: 379.6 g/mol
• CAS RN: 1173023-92-1

Description

Leuco Gentian Violet-d6 is a labelled metabolite of Gentian Violet. It is colorless and has an affinity for both cellulosic and proteinaceous materials. It is used in various fields including scientific research and development.

Synthesis Analysis

An efficient synthesis of Leuco Gentian Violet-d6 has been reported. The process involves the esterification of p-toluenesulphonyl chloride with [D4]methanol to provide [D3]methyl p-toluenesulphonate, which is then used to methylate aniline to give [D6]N,N.

Molecular Structure Analysis

The molecular formula of Leuco Gentian Violet-d6 is C25H25D6N3 and its molecular weight is 379.57.

Chemical Reactions Analysis

Leuco Gentian Violet-d6, being a reduced form of gentian violet (crystal violet), has an affinity for both cellulosic and proteinaceous materials. It reacts with hydrogen peroxide and the hemoglobin in blood, turning the blood impression to a purple/violet color.

Scientific Research Applications

Dyes and Stains

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Antifungal, Antiparasitic, and Antibacterial Agent

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Aquaculture

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Carcinogenicity Studies

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Safety and Hazards

Leuco Gentian Violet-d6 is classified as Acute Toxicity, Oral (Category 4), Eye Damage/Irritation (Category 1), Carcinogenicity (Category 2), Hazardous to the Aquatic Environment, Acute Hazard (Category 1), and Hazardous to the Aquatic Environment, Long-Term Hazard (Category 1).

Future Directions

The International Agency for Research on Cancer (IARC) has evaluated the carcinogenicity of Gentian Violet, Leucogentian Violet, Malachite Green, Leucomalachite Green, and CI Direct Blue 218. The Working Group concluded that Gentian Violet, Leucomalachite Green, and CI Direct Blue 218 are possibly carcinogenic to humans (Group 2B) and that Leucogentian Violet and Malachite Green are not classifiable as to their carcinogenicity to humans (Group 3).

Mechanism of Action

Target of Action

Leuco Gentian Violet-d6 is a labeled metabolite of Gentian Violet . Gentian violet, the parent compound, is known to interact with both gram-positive and gram-negative bacterial cells .

Mode of Action

It is known that gentian violet, and its leuco base, are susceptible to oxidation-reduction and demethylation reactions . In aqueous solutions, Gentian Violet dissociates into positive and negative ions that penetrate through the wall and membrane of bacterial cells .

Biochemical Pathways

It is known that the parent compound, gentian violet, and its leuco base are involved in oxidation-reduction and demethylation reactions .

Pharmacokinetics

The parent compound, gentian violet, is known to have certain physical and chemical properties such as solubility in water and ethanol, and susceptibility to oxidation-reduction reactions .

Result of Action

The parent compound, gentian violet, is known to have antifungal, antiparasitic, and antibacterial properties .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Leuco Gentian Violet-d6. The parent compound, Gentian Violet, is known to be light-sensitive and incompatible with strong oxidizing agents, reducing agents, and strong acids .